1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine

• IUPAC Name: (3,4-dimethylphenyl)-[8-(4-ethylpiperazin-1-yl)-[1,3]dioxolo[4,5-g]quinolin-7-yl]methanone
• InChI: InChI=1S/C25H27N3O3/c1-4-27-7-9-28(10-8-27)24-19-12-22-23(31-15-30-22)13-21(19)26-14-20(24)25(29)18-6-5-16(2)17(3)11-18/h5-6,11-14H,4,7-10,15H2,1-3H3
• InChI Key: PHISGVWONKNVQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=NC3=CC4=C(C=C32)OCO4)C(=O)C5=CC(=C(C=C5)C)C
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 902944-49-4

Description

1-[7-(3,4-dimethylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research has focused on synthesizing a variety of compounds with potential pharmacological properties. For instance, the synthesis of quinoxalin-2-carboxamides as 5-HT3 receptor antagonists highlights the design and evaluation of compounds based on pharmacophoric requirements, showcasing the compound's relevance in developing potential therapeutics (Mahesh et al., 2011).

Antioxidant Properties

Another area of application involves the synthesis and evaluation of antioxidant properties. Compounds synthesized from reactions such as bromination and demethylation have shown effective antioxidant power, indicating the potential for these compounds to be used owing to their significant antioxidant properties (Çetinkaya et al., 2012).

Biological Evaluation

The development of Re(i) di- and tricarbonyl complexes with tertiary phosphine ligands and their evaluation for potential biological activities, including cytotoxicity against cancer cell lines, represents another scientific application. This research shows the exploration of rhenium-based compounds for therapeutic use, highlighting the versatility of (3,4-Dimethylphenyl)(8-(4-ethylpiperazin-1-yl)-[1,3]dioxolo[4,5-g]quinolin-7-yl)methanone derivatives in medicinal chemistry (Gantsho et al., 2019).

Synthesis of Fluoroquinolones

Research into the generation of fluoroquinolones through the reaction of methanol with imidoylketenes and oxoketenimines demonstrates the compound's role in the synthesis of fluorinated derivatives. This synthesis pathway may have implications for the development of novel antibacterial agents (Fulloon & Wentrup, 2009).